Cas no 143224-62-8 (Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate)

Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate is a chiral synthetic intermediate with potential applications in pharmaceutical and organic chemistry. Its stereochemically defined structure, featuring both hydroxy and carbamate functional groups, makes it a valuable building block for the synthesis of bioactive compounds, particularly peptidomimetics and enzyme inhibitors. The presence of an isobutylamino group enhances its utility in modifying molecular interactions, while the benzyl carbamate moiety offers selective deprotection options for further derivatization. This compound’s high purity and well-characterized configuration ensure reproducibility in research and development processes. Its structural complexity enables precise control in asymmetric synthesis, supporting the development of targeted therapeutic agents.
Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate structure
143224-62-8 structure
Product Name:Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate
CAS No:143224-62-8
MF:C22H30N2O3
MW:370.485206127167
CID:1313043
PubChem ID:10133755
Update Time:2025-06-08

Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(1S,2R)-2-hydroxy-3-[(2-methylpropyl)amino]-1-(phenylmethyl)propyl]-,phenylmethyl ester
    • N-[3S-[(phenylmethoxycarbonyl)amino]-2R-hydroxy-4-phenylbutyl]-2-methylpropylamine
    • (2R,3S)-3-Benzyloxycarbonylamino-2-hydroxy-1-(N-isobutylamino)-4-phenylbutane
    • Carbamic acid, [(1S,2R)-2-hydroxy-3-[(2-methylpropyl)amino]-1-(phenylmethyl)propyl]-, phenylmethyl ester
    • (2R, 3S)-3-benzyloxycarbonylamino-2-hydroxy-1-(N-isobutylamino)-4-phenylbutane
    • Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate
    • Benzyl((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate
    • QHRJDIHLVUNQCK-LEWJYISDSA-N
    • 143224-62-8
    • J-519989
    • SCHEMBL4910315
    • MDL: MFCD28100964
    • Inchi: 1S/C22H30N2O3/c1-17(2)14-23-15-21(25)20(13-18-9-5-3-6-10-18)24-22(26)27-16-19-11-7-4-8-12-19/h3-12,17,20-21,23,25H,13-16H2,1-2H3,(H,24,26)/t20-,21+/m0/s1
    • InChI Key: QHRJDIHLVUNQCK-LEWJYISDSA-N
    • SMILES: O[C@H](CNCC(C)C)[C@H](CC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 370.22600
  • Monoisotopic Mass: 370.22564282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • PSA: 70.59000
  • LogP: 3.91240

Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B279925-1mg
Benzyl ((2S,3R)-3-Hydroxy-4-(isobutylamino)-1-phenylbutan-2-yl)carbamate
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$ 178.00 2023-04-18
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$ 1137.00 2023-04-18
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